Cas no 6903-07-7 (Grifolin)

Grifolin structure
Grifolin structure
Product Name:Grifolin
CAS No:6903-07-7
MF:C22H32O2
MW:328.488286972046
CID:526031
PubChem ID:5372312
Update Time:2024-10-28

Grifolin Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol,5-methyl-2-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrien-1-yl]-
    • Grifolin
    • 1,3-Benzenediol,5-methyl-2-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-, (E,E)-
    • 1,3-Benzenediol,5-methyl-2-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl]- (9CI)
    • Grifolin(7CI)
    • Resorcinol, 5-methyl-2-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-, (E,E)-(8CI)
    • 2-Farnesyl-5-methylresorcinol
    • PZHNKNRPGLTZPO-VZRGJMDUSA-N
    • Q15634172
    • 5-methyl-2-[(2
    • 5-METHYL-2-((2E,6E)-3,7,11-TRIMETHYL-2,6,10-DODECATRIEN-1-YL)-1,3-BENZENEDIOL
    • Grifolinterpenoid
    • BDBM50458916
    • SCHEMBL21065400
    • CHEMBL487804
    • 5-methyl-2-[(2E,6E)-3,7,11-trimethyldodeca-2,6,10-trienyl]benzene-1,3-diol
    • CS-0159145
    • 5-methyl-2-[(2E,6E)-3,7,11-trimethyldodeca-2,6,10-trien-1-yl]benzene-1,3-diol
    • 1,3-Benzenediol, 5-methyl-2-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl]-
    • 1,3-Benzenediol, 5-methyl-2-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-, (E,E)-
    • Hexadecyltrimethylammonium pentachlorophenoxide (6CI,7CI)
    • 5-Methyl-2-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrien-1-yl]-1,3-benzenediol
    • 5-Methyl-2-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl]-1,3-benzenediol #
    • 6903-07-7
    • 1,3-BENZENEDIOL, 5-METHYL-2-((2E,6E)-3,7,11-TRIMETHYL-2,6,10-DODECATRIEN-1-YL)-
    • HY-N9271
    • Ammonium, hexadecyltrimethyl-, pentachlorophenoxide (8CI)
    • Grifolin[terpenoid]
    • DTXSID401044417
    • AKOS040761803
    • Resorcinol, 5-methyl-2-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-, (E,E)-
    • CHEBI:170125
    • E,E,5-Methyl-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-1,3-benzenediol
    • 5-Methyl-2-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-1,3-benzenediol, 9CI
    • 5P6UA2GF78
    • 5-methyl-2-((2E,6E)-3,7,11-trimethyldodeca-2,6,10-trienyl)benzene-1,3-diol
    • Ammonium, hexadecyltrimethyl-, pentachlorophenoxide
    • Hexadecyltrimethylammonium pentachlorophenol
    • AMMONIUM, HEXADECYLTRIMETHYL-, PENTACHLOROPHENOL
    • 5-methyl-2-((2E,6E)-3,7,11-trimethyldodeca-2,6,10-trien-1-yl)benzene-1,3-diol
    • Inchi: 1S/C22H32O2/c1-16(2)8-6-9-17(3)10-7-11-18(4)12-13-20-21(23)14-19(5)15-22(20)24/h8,10,12,14-15,23-24H,6-7,9,11,13H2,1-5H3/b17-10+,18-12+
    • InChI Key: PZHNKNRPGLTZPO-VZRGJMDUSA-N
    • SMILES: OC1C=C(C)C=C(C=1C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)O

Computed Properties

  • Exact Mass: 328.24
  • Monoisotopic Mass: 328.24
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • XLogP3: 7.2

Experimental Properties

  • Color/Form: Powder

Grifolin Security Information

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